Cas no 786727-24-0 (1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-)

1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl- structure
786727-24-0 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-
CAS No:786727-24-0
MF:C12H9ClN2O2
MW:248.665061712265
CID:534094
PubChem ID:69529070
Update Time:2025-04-19

1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-ethenyl-
    • 1-(4-chlorophenyl)-5-ethenylpyrazole-4-carboxylic acid
    • SCHEMBL5678545
    • DTXSID00740737
    • 1-(4-Chlorophenyl)-5-ethenyl-1H-pyrazole-4-carboxylic acid
    • 786727-24-0
    • Inchi: 1S/C12H9ClN2O2/c1-2-11-10(12(16)17)7-14-15(11)9-5-3-8(13)4-6-9/h2-7H,1H2,(H,16,17)
    • InChI Key: MTINROWVFRUPCA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C=C)=C(C(=O)O)C=N1

Computed Properties

  • Exact Mass: 248.0352552g/mol
  • Monoisotopic Mass: 248.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 55.1Ų
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